1-(Furan-2-ylmethyl)-3-(1-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• InChI: InChI=1S/C19H21N5O3/c25-18(21-13-15-5-4-12-26-15)23-19(8-2-1-3-9-19)17-22-16(24-27-17)14-6-10-20-11-7-14/h4-7,10-12H,1-3,8-9,13H2,(H2,21,23,25)
• InChI Key: RZZYPYGONOKOON-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CC=NC=C3)NC(=O)NCC4=CC=CO4
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol
• CAS No.: 1396865-01-2

Description

1-(Furan-2-ylmethyl)-3-(1-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis Approaches

Research on similar compounds, such as N-(Furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine and its derivatives, showcases the synthetic methodologies involving the alkylation and cyclization reactions to yield a variety of heterocyclic compounds, including 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles. These methods highlight the potential synthetic routes that could be applied to the synthesis of 1-(Furan-2-ylmethyl)-3-(1-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea derivatives (El-Essawy & Rady, 2011).

Chemical Properties and Interactions

The study of a hybrid macrocycle incorporating a pyridine unit demonstrates the significance of heterocyclic compounds in forming aromatic structures upon complexation with metal ions. This research could provide insight into the electronic and structural properties of related compounds such as this compound (Ho et al., 2014).

Biological Activities

Oxadiazoles, as part of the chemical structure of interest, are known for their wide range of biological effects. The compound's potential for diverse biological activities is supported by research on oxadiazole derivatives, which have been applied in various fields including analgesic, anti-inflammatory, antimicrobial, and even in advanced materials like photosensitizers and OLEDs. This breadth of application suggests the multifaceted utility of this compound in scientific research and its potential in pharmaceutical chemistry (Abbasi et al., 2018).